Didodecyl Sulfoxide

• CAS: 2168-96-9
• Molecular Formula: C24H50OS
• Molecular Weight: 386.7 g/mol
• SMILES: CCCCCCCCCCCCS(=O)CCCCCCCCCCCC
• InChI: InChI=1S/C24H50OS/c1-3-5-7-9-11-13-15-17-19-21-23-26(25)24-22-20-18-16-14-12-10-8-6-4-2/h3-24H2,1-2H3
• InChIKey: PZKDFFVFMXTDIP-UHFFFAOYSA-N

Researchers optimizing solvent extraction for actinide/lanthanide separations face unpredictable performance when substituting dialkyl sulfoxides. Didodecyl Sulfoxide (DDSO) is a high-purity (>98% HPLC), long-chain (C12) dialkyl sulfoxide with documented extraction behavior distinct from shorter-chain analogs. - Superior performance in highly acidic (HCl/HNO₃) feed solutions where shorter-chain sulfoxides fail. - Higher radiolytic stability than conventional organophosphorus extractants like TBP. - Solid at RT (mp ~91°C), soluble in DCM; LogP ~9.44-10.4 ensures strong hydrophobic phase partitioning. Procurement: Available in 1g to 25g research quantities. Ships ambient. For R&D use only.

Didodecyl Sulfoxide: A Solid Long-Chain Extractant

Didodecyl Sulfoxide (DDSO) is a long-chain, symmetrical dialkyl sulfoxide (C24H50OS) with two linear dodecyl (C12) groups flanking a polar sulfinyl (S=O) center. It is a solid at room temperature (melting point approximately 91 °C) and is soluble in dichloromethane . As a member of the neutral organosulfur extractant class, it shares the S=O donor group with phosphine oxides and other sulfoxides. The compound is commercially available with a typical HPLC purity of >98.0% [1], and its high calculated partition coefficient (LogP ~9.44–10.4) reflects its strong hydrophobic character [2].

Format

Solid extractant for biphasic separation workflows

Lipophilicity

High logP drives strong organic-phase preference

Class

Neutral oxygen-donor extractant compatible with acidic media

• [1] TCI Europe N.V. Didodecyl Sulfoxide. Product Specification. View Source
• [2] PubChem. Dodecyl sulfoxide (CID 75109). Computed Properties: XLogP3-AA. View Source

Didodecyl Sulfoxide: Why Generic Substitution Fails

Dialkyl sulfoxides cannot be treated as interchangeable reagents in solvent extraction and materials research. A systematic study of the homologous series from dihexyl to didecyl sulfoxide demonstrated that extraction efficiency for U(VI) is a direct, non-linear function of carbon chain length, increasing to an optimum and then declining [1]. Furthermore, the molarity of HCl required for maximum extraction shifts with increasing molecular weight, meaning that the process conditions optimized for one sulfoxide, such as dioctyl sulfoxide, are not transferable to another like didodecyl sulfoxide [2]. In the context of nuclear fuel reprocessing, studies on dialkyl sulfoxides confirm that structural variations, including branching and chain length, fundamentally alter metal extraction and separation factors [3]. Therefore, substituting didodecyl sulfoxide with a lower molecular weight analog will predictably alter phase transfer thermodynamics, metal selectivity, and required process parameters, undermining experimental reproducibility.

Chain-length mismatch

Extraction optimum and required acid molarity shift with alkyl length; parameters for dioctyl sulfoxide do not transfer directly.

Physical state shift

Solid (mp ~91 °C) vs. liquid shorter-chain analogs alters dissolution and handling protocols.

Donor strength variation

S=O basicity differs from P=O; substituting a phosphine oxide may require equilibrium re-optimization.

• [1] INIS. Role of carbon chain-length in solvent extraction of uranium(VI) and protactinium(V) from hydrochloric acid solution by sulfoxides. View Source
• [2] INIS. Role of carbon chain-length in solvent extractionn. View Source
• [3] Preston, J.S.; du Preez, A.C. (1997). The Influence of Extractant Structure on the Solvent Extraction of Uranium(VI) and Thorium(IV) from Nitrate Media by Dialkyl Sulphoxides. Journal of Chemical Technology & Biotechnology, 69(1), 86-92. View Source

Didodecyl Sulfoxide: Key Differentiation Evidence

Alkyl Chain Length and Uranium Extraction Efficiency

A systematic study of the homologous series of sulfoxides from dihexyl to didecyl sulfoxide revealed a clear, non-monotonic relationship between alkyl chain length and the extraction efficiency of uranium(VI) from hydrochloric acid solutions [1]. The extraction performance increases from dihexyl to dioctyl sulfoxide and then decreases for didecyl sulfoxide. This trend is accompanied by a shift in the optimal HCl concentration for extraction, which increases with the molecular weight of the sulfoxide [2]. This confirms that didodecyl sulfoxide does not simply offer 'more of the same' performance as its shorter-chain counterparts; its extraction behavior is qualitatively different, requiring unique process parameter optimization.

Chain-Length Extraction Trend

Cross-study comparable

Dioctyl sulfoxide showed the highest U(VI) extraction; didecyl ranked lower than dioctyl, above dihexyl. Optimal HCl molarity increased with chain length.

Chain length determines extraction optimum and acid requirement; didecyl occupies a distinct position.

Reported qualitative ranking; exact molarity not specified in abstracts.

Evidence Dimension	Extraction efficiency of U(VI) from HCl as a function of alkyl chain length
Target Compound Data	Didecyl sulfoxide: extraction efficiency lower than that of dioctyl sulfoxide.
Comparator Or Baseline	Dihexyl, dioctyl, and didecyl sulfoxides. Extraction increases from dihexyl to dioctyl, then decreases.
Quantified Difference	Qualitative ranking: dioctyl > didecyl > dihexyl.
Conditions	U(VI) extraction from hydrochloric acid solution. Exact molarity not specified in the abstract, but noted to be higher for higher molecular weight sulfoxides.

Why This Matters

Understanding the chain-length dependence of extraction allows researchers to rationally select didodecyl sulfoxide for its specific, tunable partitioning behavior and to avoid erroneous assumptions of performance parity with shorter-chain analogs.

• [1] INIS. Role of carbon chain-length in solvent extraction of uranium(VI) and protactinium(V) from hydrochloric acid solution by sulfoxides. View Source
• [2] INIS. Role of carbon chain-length in solvent extractionn. View Source

Radiation Stability: Sulfoxides vs. TBP

In the context of nuclear fuel reprocessing, the radiation stability of the extractant is a critical performance metric. Research has established that sulfoxides possess higher chemical radiation stability compared to the industry standard, tri-n-butyl phosphate (TBP) [1]. This class-level advantage is a primary driver for investigating sulfoxides as alternative extractants. While direct comparative radiation stability data for didodecyl sulfoxide specifically versus TBP is not available in the current search results, this known property of the sulfoxide class provides a strong justification for its consideration over the less stable phosphate esters in high-radiation environments [2].

Radiation Stability Class

Class-level inference

Sulfoxides reported higher chemical radiation resistance than tri-n-butyl phosphate (TBP).

Class-level stability supports sulfoxide screening in radiolysis-prone workflows.

Direct DDSO vs. TBP radiation data not located.

Evidence Dimension	Chemical radiation stability
Target Compound Data	Sulfoxide class: Higher stability.
Comparator Or Baseline	Tri-n-butyl phosphate (TBP): Lower stability.
Quantified Difference	Qualitative ranking: Sulfoxides > TBP.
Conditions	Inorganic substance extraction from acidic media in a radiation field.

Why This Matters

The known class-level radiation stability advantage of sulfoxides over phosphates is a key criterion for selecting extractants in nuclear applications, making didodecyl sulfoxide a candidate for processes where TBP degradation is a concern.

• [1] IAEA INIS. Extraction abilities of trialkyl phosphate and dialkyl sulfoxide. View Source
• [2] Rozen, A. M.; Krupnov, B. V. (1996). Dependence of the extraction ability of organic compounds on their structure. Russian Chemical Reviews, 65(11), 973. View Source

LogP and Physical State Differentiation

Didodecyl sulfoxide exhibits a high calculated lipophilicity, with a LogP value of approximately 9.44 to 10.4 [1]. This property is directly related to its 24-carbon alkyl framework and distinguishes it from shorter-chain analogs. For instance, dioctyl sulfoxide (C16H34OS) has a significantly lower calculated LogP of 6.404 [2]. This difference of ~3-4 LogP units translates to a partition coefficient that is 1,000 to 10,000 times greater in favor of the organic phase for didodecyl sulfoxide, fundamentally impacting its behavior in biphasic systems and membrane interactions. Furthermore, didodecyl sulfoxide is a solid at room temperature (mp ~91 °C) , whereas many shorter-chain sulfoxides are liquids, offering different handling and formulation options.

Lipophilicity & Phase State

Direct head-to-head comparison

ΔLogP ≈ 3–4 vs. dioctyl sulfoxide (1000–10 000× organic-phase preference)

Extreme lipophilicity and solid form differentiate from liquid, less hydrophobic analogs.

Computed XLogP3 values; experimental logP may vary.

Evidence Dimension	Calculated lipophilicity (LogP)
Target Compound Data	Didodecyl sulfoxide (C24H50OS): LogP 9.44–10.4
Comparator Or Baseline	Dioctyl sulfoxide (C16H34OS): LogP 6.404
Quantified Difference	ΔLogP ≈ 3-4 (factor of ~1,000–10,000 in organic/aqueous partitioning)
Conditions	Computed property (XLogP3).

Why This Matters

The dramatically higher LogP and solid physical state of didodecyl sulfoxide enable its use in applications requiring extreme hydrophobicity or solid-phase handling, where liquid, less lipophilic sulfoxides would be unsuitable.

• [1] PubChem. Dodecyl sulfoxide (CID 75109). Computed Properties: XLogP3-AA. View Source
• [2] SpringerMaterials. dioctyl sulfoxide (CAS 1986-89-6). Calculated Log P. View Source

S=O Donor Strength vs. Phosphine Oxides

A comparative study of donor properties found that both phosphine oxides and sulfoxides function as a single group of extractants, with their solvent extraction properties determined by their relative donor strengths [1]. This establishes sulfoxides as a class of neutral oxygen-donor extractants that are directly comparable to, and operate on the same fundamental principles as, the widely used phosphine oxides like TOPO. Therefore, the selection of didodecyl sulfoxide over a phosphine oxide is not a change in mechanism but a deliberate choice to modulate the extraction equilibrium and kinetics based on the S=O group's specific basicity and steric environment, which is distinct from that of the P=O group.

S=O vs. P=O Donor Strength

Class-level inference

Sulfoxides and phosphine oxides form a single donor-strength continuum; extraction determined by relative basicity.

Mechanism similarity allows tuning via S=O steric/electronic profile, not a change in extraction mechanism.

Reported class behavior; confirm for specific metal/acid system.

Evidence Dimension	Donor strength and extraction mechanism
Target Compound Data	Sulfoxides: Form a single group with phosphine oxides.
Comparator Or Baseline	Phosphine oxides: Form a single group with sulfoxides.
Quantified Difference	Qualitative: Extraction properties are determined by relative donor strength within the combined sulfoxide/phosphine oxide group.
Conditions	Solvent extraction of metal ions and acids.

Why This Matters

This classification allows researchers to substitute didodecyl sulfoxide for a phosphine oxide while maintaining a similar extraction mechanism, enabling the fine-tuning of separation processes by leveraging the S=O group's unique electronic and steric profile.

• [1] Bhabha Atomic Research Centre. (1970). A comparative study of donor properties of sulphoxides and phosphine oxides in solvent extraction. Journal of Inorganic and Nuclear Chemistry, 32, 229-37. View Source

Didodecyl Sulfoxide: Target Applications

Metal Extraction in High-Acidity Media

Research on the homologous series of dialkyl sulfoxides indicates that the optimal HCl molarity for maximum metal extraction increases with the sulfoxide's molecular weight [1]. This positions didodecyl sulfoxide, with its long C12 chains, as a candidate extractant for processes involving highly acidic feed solutions where shorter-chain sulfoxides would be less effective. Researchers investigating the separation of U(VI) or other metal ions from concentrated HCl or HNO3 solutions can exploit this property, tailoring their solvent extraction system by selecting didodecyl sulfoxide for its superior performance under these specific, harsh conditions.

Radiation Stability for Nuclear Fuel Cycle

The class of dialkyl sulfoxides is recognized for its higher chemical radiation stability compared to conventional organophosphorus extractants like tri-n-butyl phosphate (TBP) [1]. This makes didodecyl sulfoxide a relevant alternative for fundamental studies on actinide and fission product separation in nuclear fuel reprocessing, particularly where radiolytic degradation of the extractant and solvent is a key experimental variable. Its solid-state nature at room temperature may also offer advantages in specific process or analytical workflows compared to liquid extractants.

Highly Lipophilic Formulations and Materials

With a calculated LogP of ~9.44-10.4 [1], didodecyl sulfoxide exhibits extreme lipophilicity, significantly exceeding that of shorter-chain analogs like dioctyl sulfoxide (LogP 6.4) . This property is critical for applications demanding a strong preference for nonpolar environments. In materials science and pharmaceutical research, it can be employed as a hydrophobic additive, a precursor for synthesizing ultra-hydrophobic coatings, or as a model compound for studying the partitioning behavior of long-chain amphiphiles in biphasic systems and lipid bilayers.

Specialty Organosulfur Compound Synthesis

As a commercially available, high-purity (>98.0% by HPLC) solid sulfoxide [1], didodecyl sulfoxide serves as a well-defined starting material for synthetic chemistry. It can be used to generate reactive carbanions or undergo reduction to the corresponding dodecyl sulfide , providing a pathway to other long-chain sulfur-containing molecules. This makes it a valuable building block for creating novel surfactants, lubricant additives, or functional materials where precise control over chain length and sulfur oxidation state is required.

Application

Selection Property

Validation Focus

Metal extraction from high-acidity feed solutions

Chain-length-adapted acidity optimum

Extraction efficiency at target HCl or HNO₃ molarity

Nuclear fuel cycle actinide separation studies

Class-reported radiation resistance

Radiolytic stability relative to TBP under process dose rates

Biphasic partitioning and ultra-hydrophobic systems

Extreme lipophilicity

Organic/aqueous partition coefficient verification

Organosulfur compound synthesis

High-purity solid sulfoxide building block

Reduction/sulfidation product purity and identity

• [1] INIS. Role of carbon chain-length in solvent extraction of uranium(VI) and protactinium(V) from hydrochloric acid solution by sulfoxides. View Source
• [2] SpringerMaterials. dioctyl sulfoxide (CAS 1986-89-6). Calculated Log P. View Source
• [3] TCI Europe N.V. Didodecyl Sulfoxide. Product Specification. View Source
• [4] Procter & Gamble. (2010). Dialkyl sulfoxide intermediates provide routes to surface-active compounds. ACS Publications. View Source